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Compound of Interest

Compound Name: N-butyl-2-phenoxyacetamide

CAS No.: 19039-73-7

Cat. No.: B8770898

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: Treat N-butyl-2-phenoxyacetamide as a Hazardous Organic

Waste. Do not dispose of via municipal sinks, evaporation, or general trash.[1]

While specific RCRA (Resource Conservation and Recovery Act) listing data for this specific

alkyl-derivative is limited, its structural homology to 2-phenoxyacetamide (CAS 621-88-5)

mandates that it be handled as a Class 6.1 (Toxic) or Irritant material.[1]

Core Disposal Logic:

Waste Stream: Non-Halogenated Organic Waste (unless dissolved in halogenated solvents).

[1]

Destruction Method: High-temperature incineration via licensed contractor.[1]

Critical Prohibition: Strictly prohibited from release into aquatic environments due to the

stability of the phenoxy-ether linkage.
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Chemical Hazard Profile (Structure-Activity
Analysis)
Expert Insight: As specific toxicological data is often sparse for N-butyl derivatives of

phenoxyacetamide, we apply the Precautionary Principle.[1] We derive the hazard profile from

the parent pharmacophore (Phenoxyacetamide) and the lipophilic N-butyl chain.[1]

Parameter Characteristic Operational Implication

Chemical Class Amide / Ether

Stable under normal

conditions; incompatible with

strong oxidizers.[1]

Physical State Solid (typically)

Dust generation is a primary

inhalation risk during

weighing/transfer.[1]

Toxicity (Inferred) Acute Tox. 4 (Oral/Dermal)

The butyl chain increases

lipophilicity, potentially

enhancing dermal absorption

compared to the parent amide.

[1]

Reactivity Low

May release toxic nitrogen

oxides (NOx) and carbon

oxides (COx) upon thermal

decomposition.[1]

Aquatic Fate High Persistence

Phenoxy ethers are resistant

to hydrolysis; assume high

aquatic toxicity.[1]

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation
Objective: Prevent cross-contamination and exothermic reactions in waste drums.

Isolate the Material:
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If Solid: Collect in a dedicated wide-mouth jar.

If Solution: Determine the solvent.

Non-Halogenated Solvent (e.g., MeOH, DMSO):[1] Segregate into "Organic Waste –

Non-Halogenated."[1]

Halogenated Solvent (e.g., DCM, Chloroform): Segregate into "Organic Waste –

Halogenated."[1]

Check pH: Ensure waste stream is neutral (pH 5–9). If the synthesis involved strong

acids/bases, neutralize before adding to the organic solvent drum to prevent drum

pressurization.

Phase 2: Packaging & Labeling
Standard: UN-rated HDPE (High-Density Polyethylene) or Glass containers.[1]

Step 1: Transfer waste into a clean container. Leave 10% headspace for expansion.[1]

Step 2: Cap tightly.[1][2][3] Parafilm is not a secondary seal; use a screw cap with a

chemically resistant liner (PTFE/Teflon).[1]

Step 3: Apply the Hazardous Waste Label.

Constituents: Write "N-butyl-2-phenoxyacetamide" (Do not use abbreviations like

"NBPA").

Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

Phase 3: Storage & Handoff[1][3]
Store in a Satellite Accumulation Area (SAA) within the lab.[1]

Keep secondary containment (spill tray) dry.[1]

Time Limit: Move to Central Accumulation Area within 3 days of filling the container (or per

local institutional policy).
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Decision Logic & Workflow (Visualization)
The following diagram outlines the decision matrix for disposing of N-butyl-2-
phenoxyacetamide based on its physical state and solvent matrix.

Waste: N-butyl-2-phenoxyacetamide
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Pure Substance

Solution / Liquid
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8770898/docs?utm_src=pdf-body#laboratory-safety-disposal-guide-n-butyl-2-phenoxyacetamide
https://www.benchchem.com/product/b8770898/docs?utm_src=pdf-body#laboratory-safety-disposal-guide-n-butyl-2-phenoxyacetamide
https://www.benchchem.com/product/b8770898/docs?utm_src=pdf-body-img#laboratory-safety-disposal-guide-n-butyl-2-phenoxyacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8770898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for segregating N-butyl-2-phenoxyacetamide waste streams to

ensure compatibility with incineration protocols.

Emergency Procedures (Spill Management)
Scenario: Accidental release of >5g solid or >100mL solution.[1]

Evacuate & Ventilate: Clear the immediate area.[1][4] If powder is airborne, allow 15 minutes

for settling.[1]

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles.[1] If dust is visible,

use an N95 or P100 respirator.[1]

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a disposal

bag.[1]

Liquid: Surround with absorbent boom/pads.[1] Do not use sawdust (combustible risk).[1]

Use vermiculite or clay-based absorbent.[1]

Decontamination: Scrub the surface with a soap/water solution.[1] Collect all cleanup

materials as hazardous waste (follow the protocol in Section 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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